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Compound of Interest

Compound Name: 16:0 PE MCC

Cat. No.: B15135420 Get Quote

Essential Safety and Handling Guide for 16:0 PE
MCC
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of 16:0 PE MCC (1,2-dipalmitoyl-sn-glycero-3-

phosphoethanolamine-N-[4-(p-maleimidomethyl)cyclohexane-carboxamide]). It is intended for

researchers, scientists, and drug development professionals to ensure the safe and effective

use of this compound in the laboratory.

Product Information and Hazard Identification
16:0 PE MCC is a maleimide-functionalized lipid commonly used in the preparation of

functionalized liposomes for drug delivery and other biomedical applications. It is a thiol-

reactive lipid that requires careful handling to maintain its integrity and ensure personnel safety.
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Property Value

Synonyms

1,2-dihexadecanoyl-sn-glycero-3-

phosphoethanolamine-N-[4-(p-

maleimidomethyl)cyclohexane-carboxamide]

(sodium salt)

Molecular Formula C49H86N2O11PNa

Molecular Weight 933.18 g/mol

Form Typically a powder or liquid in chloroform.

Storage Temperature -20°C

Hazard Identification:

Hazard Class Classification

Acute Toxicity (Inhalation) Category 3

Acute Toxicity (Oral) Category 4

Skin Corrosion/Irritation Category 2

Serious Eye Damage/Eye Irritation Category 2

Carcinogenicity Category 2

Reproductive Toxicity Category 2

Specific Target Organ Toxicity (Single Exposure) Category 3 (Central nervous system)

Specific Target Organ Toxicity (Repeated

Exposure)
Category 1

Signal Word Danger

This data is based on the classification for the compound when dissolved in chloroform. The

hazards of the powdered form may differ and the Safety Data Sheet (SDS) should be

consulted.
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Personal Protective Equipment (PPE)
Standard laboratory PPE is required at all times when handling 16:0 PE MCC.

PPE Category Required Items

Hand Protection
Nitrile or other appropriate chemical-resistant

gloves.

Eye Protection Safety glasses with side shields or goggles.

Skin and Body Protection Laboratory coat.

Respiratory Protection

Use in a well-ventilated area. A fume hood is

recommended, especially when handling the

powder form or volatile solvents.

Operational Plan: Step-by-Step Handling
Procedures
This section outlines the procedural workflow for handling 16:0 PE MCC from receipt to use in

experiments.

3.1. Receiving and Storage:

Upon receipt, inspect the packaging for any damage.

The compound is typically shipped on dry ice; ensure it is still frozen.

Transfer the container to a -20°C freezer for storage.

Store in a tightly sealed container, protected from light and moisture.

3.2. Preparation and Reconstitution (if supplied as a powder):

Before opening, allow the vial to warm to room temperature to prevent condensation, which

can cause hydrolysis of the lipid.

Briefly centrifuge the vial to ensure all the powder is at the bottom.
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Work in a chemical fume hood to avoid inhalation of the powder.

Reconstitute using a suitable organic solvent such as chloroform or ethanol. The choice of

solvent will depend on the experimental requirements.

Add the solvent slowly and gently agitate to dissolve the

To cite this document: BenchChem. [Personal protective equipment for handling 16:0 PE
MCC]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15135420#personal-protective-equipment-for-
handling-16-0-pe-mcc]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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